Cas no 169045-11-8 ((4-Chloro-3-methoxyphenyl)methanamine hydrochloride)

• Product Name: (4-Chloro-3-methoxyphenyl)methanamine hydrochloride
• CAS No: 169045-11-8
• MF: C₈H₁₁Cl₂NO
• MW: 208.085040330887
• MDL: MFCD27923774
• CID: 1091742
• PubChem ID: 19701901
• Update Time: 2025-10-28

(4-Chloro-3-methoxyphenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-3-methoxyphenyl)methanamine hydrochloride
• (4-Chloro-3-methoxyphenyl)methanaminehydrochloride
• Benzenemethanamine, 4-chloro-3-methoxy-, hydrochloride (1:1)
• (4-Chloro-3-methoxyphenyl)-methanamine hydrochloride
• (4-chloro-3-methoxyphenyl)methanamine;hydrochloride
• 169045-11-8
• SB77920
• EN300-249291
• G32707
• SCHEMBL8299478
• A1-00634

• MDL： MFCD27923774
• Inchi： 1S/C8H10ClNO.ClH/c1-11-8-4-6(5-10)2-3-7(8)9;/h2-4H,5,10H2,1H3;1H
• InChI Key： KZEPKPPRWDMTAC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)CN.Cl

Computed Properties

• Exact Mass: 207.0217694g/mol
• Monoisotopic Mass: 207.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on (4-Chloro-3-methoxyphenyl)methanamine hydrochloride

Introduction to (4-Chloro-3-methoxyphenyl)methanamine hydrochloride (CAS No. 169045-11-8)

(4-Chloro-3-methoxyphenyl)methanamine hydrochloride, identified by its CAS number 169045-11-8, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the class of aromatic amines, featuring a unique structural motif that has garnered considerable attention from researchers due to its potential biological activities. The presence of both chloro and methoxy substituents on the benzene ring introduces specific electronic and steric properties, making it a versatile scaffold for medicinal chemistry applications.

The< strong>methanamine moiety in the name indicates the presence of an amine group attached to a methane carbon, which is further protonated to form the hydrochloride salt. This salt form enhances the solubility and stability of the compound, making it more suitable for various biochemical assays and pharmaceutical formulations. The< strong>hydrochloride form is particularly common in drug development due to its well-documented compatibility with biological systems and ease of handling in laboratory settings.

Recent advancements in computational chemistry and molecular modeling have highlighted the< strong>pharmacophoric features of (4-Chloro-3-methoxyphenyl)methanamine hydrochloride. Studies suggest that the combination of the chloro and methoxy groups creates a favorable environment for interactions with biological targets, such as enzymes and receptors. This has prompted researchers to explore its potential as an intermediate in the synthesis of novel therapeutic agents.

In particular, the< strong>4-chloro-3-methoxyphenyl moiety has been implicated in various pharmacological pathways. For instance, derivatives of this scaffold have shown promise in inhibiting certain kinases and other enzymes involved in cancer progression. The electron-withdrawing nature of the chloro group, coupled with the electron-donating effect of the methoxy group, modulates the reactivity and binding affinity of the compound towards its targets. Such structural features are often exploited to optimize drug-like properties, including potency, selectivity, and metabolic stability.

The< strong>CAS number 169045-11-8 provides a unique identifier for this compound, facilitating its tracking in scientific literature and patent databases. Researchers frequently use this number to reference specific chemical entities in their studies, ensuring clarity and precision in their work. The compound's entry in chemical databases also includes valuable information such as molecular formula, molecular weight, and spectral data, which are essential for synthetic chemists and pharmacologists.

One of the most compelling aspects of (4-Chloro-3-methoxyphenyl)methanamine hydrochloride is its role as a building block in drug design. The structural versatility of this compound allows for modifications at multiple positions on the benzene ring, enabling the creation of a diverse library of derivatives. These derivatives can then be screened for biological activity using high-throughput screening (HTS) technologies. Such an approach has led to the identification of several lead compounds with therapeutic potential.

The< strong>hydrochloride salt form of this compound is particularly advantageous for medicinal chemistry applications due to its improved physicochemical properties. Solubility is a critical factor in drug development, as it affects bioavailability and formulation complexity. The hydrochloride salt enhances solubility while maintaining chemical stability, making it an ideal candidate for further pharmacological investigation.

In conclusion, (4-Chloro-3-methoxyphenyl)methanamine hydrochloride (CAS No. 169045-11-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and favorable physicochemical properties make it a valuable tool for drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.